Cas no 1142202-73-0 (1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid)

• Product Name: 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid
• CAS No: 1142202-73-0
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• MDL: MFCD12028243
• CID: 3159671
• PubChem ID: 25220617
• Update Time: 2025-05-24

1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[(5-{[(4-Methylphenyl)amino]carbonyl}-1,3,4-thia diazol-2-yl)carbonyl]pip eridine-3-carboxylic acid
• CS-0335284
• 1-(5-(p-Tolylcarbamoyl)-1,3,4-thiadiazole-2-carbonyl)piperidine-3-carboxylicacid
• 1-[(5-[[(4-METHYLPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)CARBONYL]PIPERIDINE-3-CARBOXYLIC ACID
• 1-{5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazole-2-carbonyl}piperidine-3-carboxylic acid
• ALBB-009567
• STK505896
• 3-piperidinecarboxylic acid, 1-[[5-[[(4-methylphenyl)amino]carbonyl]-1,3,4-thiadiazol-2-yl]carbonyl]-
• AKOS005172313
• LS-03140
• 1-[(5-{[(4-methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-3-carboxylic acid
• MFCD12028243
• H25218
• 1-({5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}carbonyl)piperidine-3-carboxylic acid
• 1-[5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazole-2-carbonyl]piperidine-3-carboxylic acid
• 1142202-73-0
• 1-[(5-([(4-Methylphenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-3-carboxylic acid
• DTXSID701113295
• 1-(5-(p-Tolylcarbamoyl)-1,3,4-thiadiazole-2-carbonyl)piperidine-3-carboxylic acid
• 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid

• MDL： MFCD12028243
• Inchi： 1S/C17H18N4O4S/c1-10-4-6-12(7-5-10)18-13(22)14-19-20-15(26-14)16(23)21-8-2-3-11(9-21)17(24)25/h4-7,11H,2-3,8-9H2,1H3,(H,18,22)(H,24,25)
• InChI Key： CGPQJYDKNPAQEB-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(C)=CC=2)=O)=NN=C1C(N1CCCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 374.10487624Da
• Monoisotopic Mass: 374.10487624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid

1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid (CAS No. 1142202-73-0): An Overview

1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid (CAS No. 1142202-73-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

The structure of 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid is characterized by a piperidine ring linked to a thiadiazole moiety through a carbonyl group. The presence of the 4-methylphenyl substituent on the thiadiazole ring adds to the compound's complexity and contributes to its unique pharmacological profile. Recent studies have highlighted the importance of such structural features in modulating the compound's biological activity and selectivity.

In the context of drug discovery and development, 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid has been investigated for its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other essential enzymes makes this compound a promising candidate for further development.

Beyond its potential as an anticancer agent, 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This dual action—targeting both cancer and inflammation—makes it a versatile molecule with broad therapeutic potential.

The pharmacokinetic properties of 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it suitable for long-term administration in clinical settings.

In preclinical studies, 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid has demonstrated significant efficacy in animal models of various diseases. For example, in a mouse model of colon cancer, treatment with this compound led to a marked reduction in tumor size and improved survival rates. Similarly, in models of inflammatory diseases such as rheumatoid arthritis and IBD, it showed robust anti-inflammatory effects and alleviated disease symptoms.

The safety profile of 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid has been evaluated through extensive toxicological studies. These studies have revealed that it is well-tolerated at therapeutic doses and does not exhibit significant side effects or toxicity concerns. This favorable safety profile further supports its potential for clinical translation.

In conclusion, 1-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid (CAS No. 1142202-73-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting cancer and inflammatory diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.